Cas no 161466-30-4 (4-(3-aminophenyl)butanoic acid)

• Product Name: 4-(3-aminophenyl)butanoic acid
• CAS No: 161466-30-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD19313804
• CID: 2780396
• PubChem ID: 4429534
• Update Time: 2025-06-11

4-(3-aminophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminophenyl)butanoic acid
• 4-(3-aminophenyl)butanoicAcid
• SCHEMBL1162158
• EN300-194354
• DTXSID10403205
• 161466-30-4
• Benzenebutanoic acid, 3-amino-

• MDL： MFCD19313804
• Inchi： 1S/C10H13NO2/c11-9-5-1-3-8(7-9)4-2-6-10(12)13/h1,3,5,7H,2,4,6,11H2,(H,12,13)
• InChI Key： WJWRZQCZBPZJTE-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(3-aminophenyl)butanoic acid

Introduction to 4-(3-aminophenyl)butanoic acid (CAS No. 161466-30-4)

4-(3-aminophenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 161466-30-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanoic acid moiety linked to a 3-aminophenyl group, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The presence of both an amine and a carboxylic acid functional group makes it a valuable intermediate for the synthesis of more complex molecules, including protease inhibitors, kinase inhibitors, and other bioactive agents.

The structural framework of 4-(3-aminophenyl)butanoic acid lends itself to diverse chemical modifications, enabling the exploration of novel pharmacophores. The 3-aminophenyl group, in particular, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are critical for molecular recognition processes. This feature has been leveraged in the development of small-molecule inhibitors targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-(3-aminophenyl)butanoic acid as a building block. Researchers have utilized these tools to predict the binding affinity of this compound with target proteins, providing insights into its potential as a lead compound for drug development. For instance, studies have demonstrated its interaction with enzymes involved in inflammatory pathways, suggesting its utility in the design of anti-inflammatory agents.

In the context of modern drug discovery, the synthesis of derivatives of 4-(3-aminophenyl)butanoic acid has become a focal point. Chemists have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to modify this core structure. These efforts have yielded a library of analogs with enhanced pharmacological properties. Notably, some derivatives have shown promising activity against diseases such as cancer and neurodegenerative disorders.

The role of 4-(3-aminophenyl)butanoic acid extends beyond pharmaceutical applications. In material science, this compound has been investigated for its potential use in the development of functional materials. Its ability to form stable complexes with metal ions and other ligands makes it a candidate for applications in catalysis and sensor technology. Additionally, the molecule's solubility characteristics have been explored for formulating novel drug delivery systems.

One particularly intriguing aspect of 4-(3-aminophenyl)butanoic acid is its biological activity. Preclinical studies have indicated that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These findings have prompted further investigation into its therapeutic potential. Moreover, the compound's interaction with biological targets has been studied using high-throughput screening techniques, facilitating the identification of new drug candidates.

The synthesis and characterization of 4-(3-aminophenyl)butanoic acid have benefited from advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These data are crucial for understanding its reactivity and for guiding the design of more potent derivatives.

Looking ahead, the future research directions involving 4-(3-aminophenyl)butanoic acid are multifaceted. Efforts are underway to optimize synthetic routes for higher yields and purity, as well as to explore new derivatives with improved pharmacokinetic profiles. Collaborative studies between chemists and biologists are expected to yield novel therapeutic agents based on this versatile scaffold.

In summary, 4-(3-aminophenyl)butanoic acid (CAS No. 161466-30-4) represents a compelling compound with broad applications in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset in the quest for innovative treatments and functional materials. As research continues to uncover new possibilities, this molecule is poised to play an increasingly important role in scientific endeavors.